Cas no 9013-95-0 (Levan - from Serratia Levanicum)

Fructosan
(fructosan) is β- D-fructofuran polysaccharide is a general term for polysaccharides produced by the polymerization of fructose< Br>

Levan - from Serratia Levanicum structure

9013-95-0 structure

Product Name:Levan - from Serratia Levanicum

CAS No:9013-95-0

Molecular Formula:C₁₈H₃₂O₁₆

Molecular Weight:504.437088012695

CID:95528

Levan - from Serratia Levanicum Properties

Names and Identifiers

- LEVAN
- FRUCTAN
- fromzymomonasmobilis
- Levan from Zymomonas mobilis
- levan from erwinia herbicola
- LEVAN,FROM SERRATIA LEVANICUM
- (2R,3S,4R,5R)-5-[[(2R,3S,4R,5R)-5-[[(2R,3S,4R,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-2-(hydroxymethyl)oxolan-2-yl]oxymethyl]-2-(hydroxymethyl)oxolane-2,3,4-triol
- Gum levan
- Gums, Pseudomonas
- Levans
- InChIKey： ZFTFOHBYVDOAMH-XNOIKFDKSA-N
- Inchi： 1S/C18H32O16/c19-1-7-10(23)14(27)17(5-21,33-7)31-3-9-12(25)15(28)18(6-22,34-9)30-2-8-11(24)13(26)16(29,4-20)32-8/h7-15,19-29H,1-6H2/t7-,8-,9-,10-,11-,12-,13+,14+,15+,16-,17-,18-/m1/s1
- SMILES： O1[C@H](CO[C@@]2(CO)[C@@H](O)[C@H](O)[C@@H](CO[C@@]3(CO)[C@@H](O)[C@H](O)[C@@H](CO)O3)O2)[C@@H](O)[C@H](O)[C@]1(CO)O

Computed Properties

Exact Mass: 504.169
Hydrogen Bond Donor Count: 11
Hydrogen Bond Acceptor Count: 16
Rotatable Bond Count: 10
Monoisotopic Mass: 504.169
Heavy Atom Count: 34
Complexity: 684
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 12
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 269A^2

Experimental Properties

LogP: -7.56820
PSA: 268.68000
Refractive Index: 1.682
Boiling Point: 910.4°Cat760mmHg
Flash Point: 504.4°C
Solubility: H2O: 10 mg/mL, hazy, faintly yellow
Color/Form: Not determined.
Solubility: dissolve in watersolubilityby10mg/mL
Density: 1.82

Levan - from Serratia Levanicum Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GSYR-100mg	LEVAN	9013-95-0		100mg	$190.00	2024-04-20
A2B Chem LLC	AH83235-100mg	LEVAN	9013-95-0	95%	100mg	$18.00	2024-05-20
Aaron	AR00GT73-100mg	Levan	9013-95-0	95%	100mg	$7.00	2025-01-24
TRC	L331105-10mg	Levan - from Serratia Levanicum	9013-95-0		10mg	105.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04278-1g	Levan	9013-95-0	-	1g	¥4158.0	2024-07-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	L909111-100mg	Levan	9013-95-0	from Erwinia herbicola	100mg	￥1,320.00
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R095813-100mg	Levan - from Serratia Levanicum	9013-95-0	from Erwinia herbicola	100mg	￥1188	2024-05-21

Levan - from Serratia Levanicum Suppliers

Hubei XinHongli Chemical Co., Ltd.

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Hubei Wande Chemical Co.,Ltd.

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(CAS:9013-95-0)

MR./MRS.:CHEN DAN DAN

Phone:15827180502

Email:1148980033@qq.com

Levan - from Serratia Levanicum Related Literature

1. Adhesive nanostructured multilayer films using a bacterial exopolysaccharide for biomedical applications

Rui R. Costa,Ana I. Neto,Ilker Calgeris,Clara R. Correia,António C. M. Pinho,Jaime Fonseca,Ebru T. ?ner,Jo?o F. Mano J. Mater. Chem. B 2013 1 2367
2. Product-oriented chemical surface modification of a levansucrase (SacB) via an ene-type reaction

Maria Elena Ortiz-Soto,Julia Ertl,Jürgen Mut,Juliane Adelmann,Thien Anh Le,Junwen Shan,J?rg Te?mar,Andreas Schlosser,Bernd Engels,Jürgen Seibel Chem. Sci. 2018 9 5312
3. Hybrid levan–Ag/AgCl nanoparticles produced by UV-irradiation: properties, antibacterial efficiency and application in bioactive poly(vinyl alcohol) films

Anissa Haddar,Emna Ben Ayed,Assaad Sila,Jean-Luc Putaux,Ali Bougatef,Sami Boufi RSC Adv. 2021 11 38990
4. Self-assembled levan nanoparticles for targeted breast cancer imaging

Sun-Jung Kim,Pan Kee Bae,Bong Hyun Chung Chem. Commun. 2015 51 107
5. 721. Structural studies on inulin from Inula helenium and on levans from Dactylis glomerata and Lolium italicum

D. J. Bell,Anne Palmer J. Chem. Soc. 1952 3763
6. Discovery of new levansucrase enzymes with interesting properties and improved catalytic activity to produce levan and fructooligosaccharides

Andrea Hill,Lily Chen,Aline Mariage,Jean-Louis Petit,Véronique de Berardinis,Salwa Karboune Catal. Sci. Technol. 2019 9 2931
7. 47. Polysaccharides. Part XXXIX. The constitution of certain levans formed by bacterial action

R. R. Lyne,S. Peat,M. Stacey J. Chem. Soc. 1940 237
8. An injectable and physical levan-based hydrogel as a dermal filler for soft tissue augmentation

Won Il Choi,Youngmin Hwang,Abhishek Sahu,Kiyoon Min,Daekyung Sung,Giyoong Tae,Jeong Ho Chang Biomater. Sci. 2018 6 2627
9. Tandem production of levan and ethanol by microbial fermentation

Ing-Lung Shih,Li-Dar Chen,Tsaur-Chin Wang,Jane-Yii Wu,Kuo-Shen Liaw Green Chem. 2010 12 1242
10. Tandem production of levan and ethanol by microbial fermentation

Ing-Lung Shih,Li-Dar Chen,Tsaur-Chin Wang,Jane-Yii Wu,Kuo-Shen Liaw Green Chem. 2010 12 1242
11. 142. Polysaccharides. Part XVII. The constitution and chain length of levan

S. W. Challinor,W. N. Haworth,E. L. Hirst J. Chem. Soc. 1934 676

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